Cas no 16217-48-4 (Butanedioic acid,2-(1-piperidinyl)-, 1,4-dimethyl ester)

Butanedioic acid,2-(1-piperidinyl)-, 1,4-dimethyl ester structure
16217-48-4 structure
Product Name:Butanedioic acid,2-(1-piperidinyl)-, 1,4-dimethyl ester
CAS No:16217-48-4
MF:C11H19NO4
MW:229.27286362648
CID:145419
PubChem ID:140050
Update Time:2025-04-19

Butanedioic acid,2-(1-piperidinyl)-, 1,4-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-(1-piperidinyl)-, 1,4-dimethyl ester
    • dimethyl 2-piperidin-1-ylbutanedioate
    • butanedioic acid, 2-(1-piperidinyl)-, dimethyl ester
    • Dimethyl 2-(piperidin-1-yl)succinate
    • DTXSID70936645
    • AKOS002669557
    • AKOS016044701
    • SCHEMBL2968888
    • 16217-48-4
    • Dimethyl 2-(piperidin-1-yl)butanedioate
    • Butanedioic acid, 2-(1-piperidinyl)-, 1,4-dimethyl ester
    • dimethyl 2-piperidin-1-ylsuccinate
    • 1-Piperidinesuccinic acid, dimethyl ester
    • Inchi: 1S/C11H19NO4/c1-15-10(13)8-9(11(14)16-2)12-6-4-3-5-7-12/h9H,3-8H2,1-2H3
    • InChI Key: AAXAJRVDHFSOFM-UHFFFAOYSA-N
    • SMILES: O(C)C(C(CC(=O)OC)N1CCCCC1)=O

Computed Properties

  • Exact Mass: 229.13147
  • Monoisotopic Mass: 229.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.112
  • Boiling Point: 308.9°C at 760 mmHg
  • Flash Point: 140.6°C
  • Refractive Index: 1.474
  • PSA: 55.84
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